4-Methoxydibenzofuran-1-amine

• Molecular Formula: C13H11NO2
• Molecular Weight: 213.23 g/mol
• IUPAC Name: 4-methoxydibenzofuran-1-amine
• InChI: InChI=1S/C13H11NO2/c1-15-11-7-6-9(14)12-8-4-2-3-5-10(8)16-13(11)12/h2-7H,14H2,1H3
• InChI Key: DMDJZSFFVCMMIA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)N)C3=CC=CC=C3O2

Description

4-Methoxydibenzofuran-1-amine is a useful research compound. Its molecular formula is C13H11NO2 and its molecular weight is 213.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Intermediate 38 (550 mg, 2.26 mmol) was taken in methanol (10 ml) and raney nickel catalyst (100 mg, 18% w/w) was added. The reaction mixture was refluxed and to this was added hydrazine hydrate (99%) solution (2 ml) slowly over a period of 10 min. The refluxing continued for 2 h. The catalyst was filtered and the filterate was concentrated and diluted with water (100 ml) and further extracted with ethyl acetate (3×25 ml). The organic layer was washed with water and concentrated to give the product as brown solid (500 mg);mp: 167-169° C.